Cas no 246877-31-6 (3-Amino-5-fluoro-2-methylbenzoic acid)
246877-31-6 structure
Product Name:3-Amino-5-fluoro-2-methylbenzoic acid
CAS No:246877-31-6
MF:C8H8FNO2
MW:169.153025627136
CID:1094611
PubChem ID:44203027
Update Time:2025-09-27
3-Amino-5-fluoro-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-fluoro-2-methylbenzoic acid
- LogP
- 3-Amino-5-fluoro-2-methylbenzoicacid
- 246877-31-6
- EN300-150499
- G47008
- CS-0370488
- AKOS012347335
- ZSBQKZLGNITGFO-UHFFFAOYSA-N
- SCHEMBL3412582
- Benzoic acid, 3-amino-5-fluoro-2-methyl-
-
- Inchi: 1S/C8H8FNO2/c1-4-6(8(11)12)2-5(9)3-7(4)10/h2-3H,10H2,1H3,(H,11,12)
- InChI Key: ZSBQKZLGNITGFO-UHFFFAOYSA-N
- SMILES: FC1C=C(C(C)=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 169.05394
- Monoisotopic Mass: 169.05390666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
3-Amino-5-fluoro-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093740-5g |
3-Amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 5g |
$573.52 | 2023-09-02 | |
| Alichem | A019093740-10g |
3-Amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 10g |
$683.40 | 2023-09-02 | |
| Alichem | A019093740-25g |
3-Amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 25g |
$1266.30 | 2023-09-02 | |
| Enamine | EN300-150499-0.05g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.05g |
$94.0 | 2023-11-13 | |
| Enamine | EN300-150499-0.1g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.1g |
$140.0 | 2023-11-13 | |
| Enamine | EN300-150499-0.25g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.25g |
$200.0 | 2023-11-13 | |
| Enamine | EN300-150499-0.5g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 0.5g |
$374.0 | 2023-11-13 | |
| Enamine | EN300-150499-1.0g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 1.0g |
$499.0 | 2023-02-14 | |
| Enamine | EN300-150499-2.5g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 2.5g |
$978.0 | 2023-11-13 | |
| Enamine | EN300-150499-5.0g |
3-amino-5-fluoro-2-methylbenzoic acid |
246877-31-6 | 95% | 5.0g |
$1448.0 | 2023-02-14 |
3-Amino-5-fluoro-2-methylbenzoic acid Related Literature
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
246877-31-6 (3-Amino-5-fluoro-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent